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Compound Name: Avermectin B1a monosaccharide

Cat. No.: B605700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Avermectin B1a monosaccharide is a semi-synthetic derivative of Avermectin B1a, a

macrocyclic lactone produced by the bacterium Streptomyces avermitilis.[1] It is formed by the

selective acid hydrolysis of the terminal disaccharide unit of Avermectin B1a.[2][3][4] While the

parent compound, Avermectin B1a, is a potent anthelmintic and insecticidal agent that causes

paralysis by modulating glutamate-gated and GABA-gated chloride channels, the

monosaccharide derivative exhibits a more specific biological profile.[5][6][7]

Primarily, Avermectin B1a monosaccharide is recognized as a potent inhibitor of nematode

larval development.[3][4][8] For instance, it is lethal to the nematode Caenorhabditis elegans

with a minimum active concentration (MAC) of 0.1 µM.[9][10] Notably, it is reported to be devoid

of the paralytic activity associated with its parent compound.[3][4][8] This distinct activity makes

it a valuable tool for studying nematode development and for investigating mechanisms of

ivermectin resistance.[11]

This document provides detailed protocols for the preparation of Avermectin B1a
monosaccharide solutions for use in experimental settings. Proper preparation, handling, and

storage are critical to ensure the compound's stability and the reproducibility of experimental

results.
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Data Presentation
Quantitative data for Avermectin B1a monosaccharide are summarized in the tables below

for easy reference.

Table 1: Chemical and Physical Properties

Property Value Reference

CAS Number 71831-09-9 [3][8][9]

Molecular Formula C₄₁H₆₀O₁₁ [3][8][9]

Molecular Weight 728.9 g/mol [3][8][9]

Appearance White solid / Crystalline solid [3][9]

Purity >95% by HPLC [3]

Table 2: Solubility Data

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) Soluble [3][8][9][11]

Ethanol Soluble [3][8][9][11]

Methanol Soluble [3][8][9][11]

Dimethylformamide (DMF) Soluble [3][8][11]

Table 3: Storage and Stability

Condition Duration Reference

Solid (Long-term) ≥ 4 years at -20°C [3][8][9]

Stock Solution Up to 1 year at -20°C [12]

Stock Solution Up to 2 years at -80°C [12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b605700?utm_src=pdf-body
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
https://agscientific.com/products/antibiotics/antibiotics-a/avermectin-b1a-monosaccharide-1-mg.html
https://www.caymanchem.com/product/26690/avermectin-b1a-monosaccharide
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
https://agscientific.com/products/antibiotics/antibiotics-a/avermectin-b1a-monosaccharide-1-mg.html
https://www.caymanchem.com/product/26690/avermectin-b1a-monosaccharide
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
https://agscientific.com/products/antibiotics/antibiotics-a/avermectin-b1a-monosaccharide-1-mg.html
https://www.caymanchem.com/product/26690/avermectin-b1a-monosaccharide
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
https://www.caymanchem.com/product/26690/avermectin-b1a-monosaccharide
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
https://agscientific.com/products/antibiotics/antibiotics-a/avermectin-b1a-monosaccharide-1-mg.html
https://www.caymanchem.com/product/26690/avermectin-b1a-monosaccharide
https://www.caymanchem.com/product/19443/ivermectin-b1a-monosaccharide
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
https://agscientific.com/products/antibiotics/antibiotics-a/avermectin-b1a-monosaccharide-1-mg.html
https://www.caymanchem.com/product/26690/avermectin-b1a-monosaccharide
https://www.caymanchem.com/product/19443/ivermectin-b1a-monosaccharide
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
https://agscientific.com/products/antibiotics/antibiotics-a/avermectin-b1a-monosaccharide-1-mg.html
https://www.caymanchem.com/product/26690/avermectin-b1a-monosaccharide
https://www.caymanchem.com/product/19443/ivermectin-b1a-monosaccharide
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
https://agscientific.com/products/antibiotics/antibiotics-a/avermectin-b1a-monosaccharide-1-mg.html
https://www.caymanchem.com/product/19443/ivermectin-b1a-monosaccharide
http://www.uniscience.co.kr/BioAustralis/BIA-A1585-DS.pdf
https://agscientific.com/products/antibiotics/antibiotics-a/avermectin-b1a-monosaccharide-1-mg.html
https://www.caymanchem.com/product/26690/avermectin-b1a-monosaccharide
https://www.medchemexpress.com/Avermectin-B1a.html
https://www.medchemexpress.com/Avermectin-B1a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
3.1 Materials and Equipment

Avermectin B1a monosaccharide (solid form)

High-purity solvents (DMSO, Ethanol, or Methanol)

Analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2 Protocol for Preparing a 10 mM Stock Solution

This protocol provides a general method for preparing a high-concentration stock solution,

which can be diluted to final working concentrations for various assays.

Pre-handling Checks:

Ensure the Avermectin B1a monosaccharide solid is at room temperature before

opening the container to prevent condensation.

Work in a chemical fume hood or a well-ventilated area.

Calculation:

The molecular weight (MW) of Avermectin B1a monosaccharide is 728.9 g/mol .[3][8][9]

To prepare a 10 mM stock solution (which is 0.010 mol/L), calculate the mass required for

a specific volume.

Formula: Mass (mg) = Volume (mL) × Concentration (mM) × MW ( g/mol ) / 1000
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Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL × 10 mM × 728.9 g/mol / 1000 =

7.29 mg

Weighing the Compound:

Carefully weigh out the calculated mass (e.g., 7.29 mg) of Avermectin B1a
monosaccharide using an analytical balance.

Transfer the solid to a sterile vial or tube appropriately sized for your target volume.

Solubilization:

Select a suitable solvent based on your experimental needs (e.g., DMSO for cell-based

assays, as it is often tolerated in small final concentrations).

Add the calculated volume of solvent (e.g., 1 mL of DMSO) to the vial containing the

weighed compound.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming or sonication may be used to aid dissolution if necessary, but be mindful of

potential degradation with excessive heat.[2]

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[12]

Clearly label all tubes with the compound name, concentration, solvent, and preparation

date.

3.3 Protocol for Preparing a Working Solution

Determine Final Concentration:

Decide the final concentration required for your experiment (e.g., 10 µM).
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Dilution Calculation:

Use the formula M₁V₁ = M₂V₂ to calculate the volume of stock solution needed.

M₁ = Concentration of stock solution (e.g., 10 mM or 10,000 µM)

V₁ = Volume of stock solution to be determined

M₂ = Desired final concentration (e.g., 10 µM)

V₂ = Final volume of working solution (e.g., 1 mL or 1000 µL)

Calculation: V₁ = (M₂ × V₂) / M₁ = (10 µM × 1000 µL) / 10,000 µM = 1 µL

Preparation:

Thaw an aliquot of the stock solution.

Add the appropriate volume of cell culture medium or experimental buffer to a sterile tube

(e.g., 999 µL).

Add the calculated volume of the stock solution (e.g., 1 µL) to the buffer.

Mix thoroughly by gentle vortexing or pipetting. The working solution is now ready for use.

Important Note: The final concentration of the solvent (e.g., DMSO) in the working solution

should be kept low (typically <0.5%) to avoid solvent-induced artifacts in biological assays.

Always run a vehicle control (medium/buffer with the same final concentration of solvent) in

your experiments.

Visualizations
Diagrams are provided to illustrate key workflows and mechanisms.
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Caption: Experimental workflow for preparing Avermectin B1a monosaccharide solutions.
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Caption: Proposed mechanism of Avermectins and the distinct role of the Monosaccharide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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